![molecular formula C15H16N4O2S B6522951 8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione CAS No. 6315-62-4](/img/structure/B6522951.png)
8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
Overview
Description
8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione, otherwise known as 8-benzylthioinosine (8-BTI), is a purine nucleoside analog that has been extensively studied for its potential therapeutic applications. 8-BTI has been used in a variety of scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions are all areas of active study.
Scientific Research Applications
8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione has been used in a variety of scientific research applications. It has been used in the study of the mechanism of action of the enzyme adenosine deaminase, which is involved in the metabolism of adenosine. This compound has also been used in the study of the structure of the adenosine receptor, which is involved in the regulation of many physiological processes. This compound has been used in the study of the role of adenosine in the regulation of cardiac and neuronal excitability. Finally, this compound has been used in the study of the role of adenosine in the regulation of immune responses.
Mechanism of Action
8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione is an analog of adenosine, and its mechanism of action is similar to that of adenosine. This compound is a competitive inhibitor of adenosine deaminase, and it is also an agonist of the adenosine receptor. This compound binds to the adenosine receptor and activates it, resulting in the activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro, this compound has been shown to inhibit the enzyme adenosine deaminase, resulting in an increase in the levels of adenosine in the cell. This compound has also been shown to activate the adenosine receptor, resulting in the activation of downstream signaling pathways. In vivo, this compound has been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione has several advantages and limitations for laboratory experiments. This compound is relatively easy to synthesize, and it is relatively stable in solution. This compound is also relatively non-toxic, making it suitable for use in in vivo experiments. However, this compound is rapidly metabolized in vivo, making it difficult to study its effects over long periods of time.
Future Directions
There are several potential future directions for 8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione research. This compound could be used to study the role of adenosine in the regulation of immune responses. This compound could also be used to study the role of adenosine in the regulation of cardiac and neuronal excitability. This compound could also be used to study the role of adenosine in the development of cancer. Finally, this compound could be used to study the role of adenosine in the regulation of other physiological processes, such as inflammation and metabolism.
Synthesis Methods
The synthesis of 8-(benzylsulfanyl)-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione was first reported in 1994 by a team of researchers at the University of Wisconsin-Madison. The synthesis begins with the reaction of 8-chloro-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione with thiophenol in the presence of sodium methoxide to yield this compound. This reaction is followed by the oxidation of the intermediate product with aqueous sodium hypochlorite to yield 8-benzylthioinosine.
properties
IUPAC Name |
8-benzylsulfanyl-1,3,9-trimethylpurine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c1-17-12-11(13(20)19(3)15(21)18(12)2)16-14(17)22-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCYVLROFFVLIMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20281253 | |
Record name | MLS002638759 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20281253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6315-62-4 | |
Record name | MLS002638759 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21002 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | MLS002638759 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20281253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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